2-(2-bromophenyl)-1-(1-pentyl-1H-indol-3-yl)ethanone

• IUPAC Name: 2-(2-bromophenyl)-1-(1-pentylindol-3-yl)ethanone
• InChI: InChI=1S/C21H22BrNO/c1-2-3-8-13-23-15-18(17-10-5-7-12-20(17)23)21(24)14-16-9-4-6-11-19(16)22/h4-7,9-12,15H,2-3,8,13-14H2,1H3
• InChI Key: CGQRVOHECAULLB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C=C(C2=CC=CC=C21)C(=O)CC3=CC=CC=C3Br
• Molecular Formula: C21H22BrNO
• DSSTOX Substance ID: DTXSID30658735
• Molecular Weight: 384.3 g/mol
• CAS RN: 864445-60-3

Description

JWH-249: 1-pentyl-3-(2-bromophenylacetyl)indole , is a synthetic cannabinoid from the phenylacetylindole family. It acts as a cannabinoid agonist with about 2.4 times selectivity for the cannabinoid receptor 1 (CB1) with a dissociation constant (Ki) of 8.4 ± 1.8 nanomolar and 20 ± 2 nanomolar at the cannabinoid receptor 2 (CB2) . This compound is similar to other synthetic cannabinoids such as JWH-250, JWH-203, and JWH-251, which have a phenylacetyl group in place of the naphthoyl ring used in most aminoalkylindole cannabinoid compounds .

Scientific Research Applications

JWH-249 has several scientific research applications, including:

Chemistry: Used as a reference standard in analytical chemistry for the identification and quantification of synthetic cannabinoids in forensic and toxicological studies.

Biology: Employed in studies investigating the effects of synthetic cannabinoids on cellular signaling pathways and receptor binding affinities.

Medicine: Investigated for its potential therapeutic effects, such as pain relief and anti-inflammatory properties, although its use is limited due to legal restrictions.

Industry: Utilized in the development of new synthetic cannabinoids with improved selectivity and potency for cannabinoid receptors.

Mechanism of Action

JWH-249 exerts its effects by acting as an agonist at the cannabinoid receptors CB1 and CB2. It binds to these receptors with high affinity, leading to the activation of intracellular signaling pathways. The activation of CB1 receptors, primarily located in the central nervous system, results in psychoactive effects, while the activation of CB2 receptors, found in peripheral tissues, mediates anti-inflammatory and immunomodulatory effects .

Biochemical Analysis

Biochemical Properties

The biochemical properties of 2-(2-bromophenyl)-1-(1-pentyl-1H-indol-3-yl)ethanone are not fully characterized. It is known to interact with the CB1 and CB2 receptors . The nature of these interactions is likely similar to other cannabinoids, which typically bind to these receptors and modulate their activity.

Cellular Effects

The cellular effects of this compound are not well-studied. Given its activity at the CB1 and CB2 receptors, it is likely to influence cell function in a manner similar to other cannabinoids. This could include impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

As a cannabinoid agonist, it likely exerts its effects by binding to the CB1 and CB2 receptors and modulating their activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of JWH-249 involves the reaction of 1-pentylindole with 2-bromophenylacetyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an inert solvent like dichloromethane at room temperature. The product is then purified using column chromatography to obtain the desired compound .

Industrial Production Methods: : Industrial production of JWH-249 follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process. Quality control measures, such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS), are employed to ensure the consistency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: : JWH-249 undergoes various chemical reactions, including:

Oxidation: The indole ring can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydride.

Major Products

Oxidation: Formation of indole-3-carboxylic acid derivatives.

Reduction: Formation of 1-pentyl-3-(2-bromophenyl)ethanol.

Substitution: Formation of 1-pentyl-3-(2-substituted phenylacetyl)indole derivatives.

Comparison with Similar Compounds

JWH-249 is similar to other synthetic cannabinoids such as:

JWH-250: 1-pentyl-3-(2-methoxyphenylacetyl)indole.

JWH-203: 1-pentyl-3-(2-chlorophenylacetyl)indole.

JWH-251: 1-pentyl-3-(2-methylphenylacetyl)indole.

Uniqueness: : JWH-249 is unique due to its bromine substitution on the phenylacetyl group, which imparts distinct pharmacological properties. It has a higher selectivity for CB1 receptors compared to its analogs, making it a valuable compound for studying the effects of synthetic cannabinoids on the endocannabinoid system .